Cas no 15828-65-6 (1H-Pyrazole-4,5-dicarboxamide,1-ethyl-N4,N5-dimethyl-)

1H-Pyrazole-4,5-dicarboxamide,1-ethyl-N4,N5-dimethyl- structure
15828-65-6 structure
Product Name:1H-Pyrazole-4,5-dicarboxamide,1-ethyl-N4,N5-dimethyl-
CAS No:15828-65-6
Molecular Formula:C9H14N4O2
Molecular Weight:210.23306
CID:168599
PubChem ID:193506

1H-Pyrazole-4,5-dicarboxamide,1-ethyl-N4,N5-dimethyl- Properties

Names and Identifiers

    • 1H-Pyrazole-4,5-dicarboxamide,1-ethyl-N4,N5-dimethyl-
    • 1-ethyl-4,5-di(N-methylcarbamoyl)pyrazole
    • 2-ethyl-3-N,4-N-dimethylpyrazole-3,4-dicarboxamide
    • 1-ethyl-N,N'-dimethyl-1H-pyrazole-4,5-dicarboxamide
    • 1H-Pyrazole-4,5-dicarboxamide, 1-ethyl-N,N'-dimethyl-
    • Iem 476
    • Iem-476
    • DTXSID40166396
    • 15828-65-6
    • InChIKey: XVKUIFBBRKZYHI-UHFFFAOYSA-N
    • Inchi: InChI=1S/C9H14N4O2/c1-4-13-7(9(15)11-3)6(5-12-13)8(14)10-2/h5H,4H2,1-3H3,(H,10,14)(H,11,15)
    • SMILES: CNC(C1C=NN(CC)C=1C(NC)=O)=O

Computed Properties

  • Exact Mass: 210.11182
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Rotatable Bond Count: 3
  • Monoisotopic Mass: 210.112
  • Heavy Atom Count: 15
  • Complexity: 257
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: -0.6
  • Topological Polar Surface Area: 76Ų

Experimental Properties

  • PSA: 76.02
  • Refractive Index: 1.586
  • Boiling Point: 498.3°C at 760 mmHg
  • Flash Point: 255.2°C
  • Density: 1.26

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